Cas no 1380487-31-9 (1-Tert-butyl-3H-imidazo[4,5-c]pyridin-2-one)
1380487-31-9 structure
Product Name:1-Tert-butyl-3H-imidazo[4,5-c]pyridin-2-one
CAS No:1380487-31-9
MF:C10H13N3O
MW:191.229721784592
CID:2111919
Update Time:2023-08-04
1-Tert-butyl-3H-imidazo[4,5-c]pyridin-2-one Chemical and Physical Properties
Names and Identifiers
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- 1-tert-butyl-1H-imidazo[4,5-c]pyridin-2(3H)-one
- 1-Tert-butyl-3H-imidazo[4,5-c]pyridin-2-one
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- Inchi: 1S/C10H13N3O/c1-10(2,3)13-8-4-5-11-6-7(8)12-9(13)14/h4-6H,1-3H3,(H,12,14)
- InChI Key: UZOHVZFOBGEWNT-UHFFFAOYSA-N
- SMILES: O=C1NC2C=NC=CC=2N1C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 246
- XLogP3: 0.7
- Topological Polar Surface Area: 45.2
1-Tert-butyl-3H-imidazo[4,5-c]pyridin-2-one Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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